![molecular formula C13H15F9N2O7 B2895215 1-(Piperazin-1-yl)prop-2-en-1-one; tris(trifluoroacetic acid) CAS No. 2172241-28-8](/img/structure/B2895215.png)
1-(Piperazin-1-yl)prop-2-en-1-one; tris(trifluoroacetic acid)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Piperazin-1-yl)prop-2-en-1-one; tris(trifluoroacetic acid) is a chemical compound with the molecular formula C7H12N2O.3C2HF3O2 . It has a molecular weight of 482.26 . The compound is typically stored at temperatures below -10°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12N2O.3C2HF3O2/c1-2-7(10)9-5-3-8-4-6-9;33-2(4,5)1(6)7/h2,8H,1,3-6H2;3(H,6,7) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is an oil at room temperature . It has a molecular weight of 482.26 . The compound should be stored at temperatures below -10°C to maintain its stability .Scientific Research Applications
Synthesis of Novel Organic Compounds
Piperazine derivatives serve as intermediates in the synthesis of various novel organic compounds, including amides, sulphonamides, azetidinones, and imidazolinones. These compounds have applications across different therapeutic areas such as antitumor, antifungal, antidepressant, and antiviral treatments .
Antitumor Activity
Specific derivatives of piperazine have shown to increase phosphorylation of H2AX in MCF-7 cells, which is comparable to the effects observed with Olaparib, a medication used in cancer treatment .
Adrenoreceptor Activity
The compound has been tested for intrinsic activity at α1A-adrenoreceptors and α1B-adrenoreceptors, indicating potential applications in metabolic benefits and treatments .
Chemical Research and Development
The compound is available for purchase with its technical documents, MSDS, and related peer-reviewed papers, suggesting its use in chemical research and development .
Physical Properties Analysis
Research has been conducted on the physical properties of prop-2-en-1-one based single crystals using molecular mechanics, indicating applications in material science and engineering .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements associated with this compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
Mechanism of Action
Target of Action
Compounds with similar structures, such as piperazine derivatives, have been known to interact with various receptors, including α-adrenoceptors .
Mode of Action
It’s worth noting that piperazine derivatives have been reported to act as antagonists of α-adrenoceptors . As antagonists, these compounds bind to the receptors and block their activation, preventing the physiological responses typically triggered by the receptors’ natural ligands.
Biochemical Pathways
The blockade of α-adrenoceptors can lead to various downstream effects, including the activation of catecholamine release, stimulation of the sympathetic nervous system, and induction of lipolysis and thermogenesis .
Result of Action
The antagonistic action on α-adrenoceptors can potentially lead to a reduction in body weight due to the activation of catecholamine release, sympathetic nervous system stimulation, and induction of lipolysis and thermogenesis .
properties
IUPAC Name |
1-piperazin-1-ylprop-2-en-1-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O.3C2HF3O2/c1-2-7(10)9-5-3-8-4-6-9;3*3-2(4,5)1(6)7/h2,8H,1,3-6H2;3*(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKEKDUSEKYXIOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCNCC1.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F9N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Piperazin-1-yl)prop-2-en-1-one; tris(trifluoroacetic acid) |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.